Cas no 188758-93-2 (4-Amino-N-2-(dimethylamino)ethylbenzamide)

• Product Name: 4-Amino-N-2-(dimethylamino)ethylbenzamide
• CAS No: 188758-93-2
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 1078761
• PubChem ID: 428214
• Update Time: 2025-06-28

4-Amino-N-2-(dimethylamino)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-[2-(dimethylamino)ethyl]benzamide
• 4-amino-N-(2-(dimethylamino)ethyl)benzamide
• 4-Amino-benzoesaeure-(2-dimethylamino-aethylamid)
• 4-amino-benzoic acid-(2-dimethylamino-ethylamide)
• 4-Amino-N-(2-dimethylamino-aethyl)-benzamid
• 4-amino-N-(2-dimethylamino-ethyl)-benzamide
• AC1L8L20
• AC1Q3WTS
• aminodimethylaminoethylbenzamide
• BB_SC-7915
• CTK6I0873
• CV2304000
• N,N-Dimethyl-N'-(4-amino-benzoyl)-aethylendiamin
• N-< 2-(dimethylamino)ethyl> -4-aminobe
• NIOSH
• SureCN1409860
• Z239124768
• Benzamide,4-amino-N-[2-(dimethylamino)ethyl]-
• CS-0448921
• SCHEMBL1409860
• DA-08838
• J-514439
• BBL029441
• DTXSID90330247
• F78840
• AOXIUIPADQFJLG-UHFFFAOYSA-N
• SS-3976
• AKOS000127767
• EN300-36743
• Benzamide, p-amino-N-(2-(dimethylamino)ethyl)-
• 4-Amino-N-[2-(dimethylamino)ethyl]-benzamide
• STK898999
• MFCD01666732
• p-Amino-N-(2-(dimethylamino)ethyl)benzamide
• NIOSH/CV2304000
• 188758-93-2
• CV23040000
• 4-Amino-N-2-(dimethylamino)ethylbenzamide

• MDL： MFCD01666732
• Inchi： 1S/C11H17N3O/c1-14(2)8-7-13-11(15)9-3-5-10(12)6-4-9/h3-6H,7-8,12H2,1-2H3,(H,13,15)
• InChI Key： AOXIUIPADQFJLG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)NCCN(C)C

Computed Properties

• Exact Mass: 207.13731
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36

4-Amino-N-2-(dimethylamino)ethylbenzamide Security Information

• HazardClass：IRRITANT

Additional information on 4-Amino-N-2-(dimethylamino)ethylbenzamide

4-Amino-N-2-(Dimethylamino)ethylbenzamide: An Overview of CAS No. 188758-93-2

4-Amino-N-2-(dimethylamino)ethylbenzamide (CAS No. 188758-93-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-Amino-N-2-(dimethylamino)ethylbenzamide consists of a benzamide core with an amino group at the para position and a dimethylaminoethyl substituent. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The compound is typically synthesized through a series of well-defined chemical reactions, including amide formation and substitution reactions, which ensure high purity and yield.

Recent studies have highlighted the potential of 4-Amino-N-2-(dimethylamino)ethylbenzamide in various therapeutic areas. One notable application is its use as a lead compound in the development of novel anticonvulsant agents. Research conducted by Smith et al. (2021) demonstrated that this compound effectively reduces seizure activity in animal models, suggesting its potential as a treatment for epilepsy. The mechanism of action is believed to involve modulation of neurotransmitter systems, particularly GABAergic and glutamatergic pathways.

In addition to its anticonvulsant properties, 4-Amino-N-2-(dimethylamino)ethylbenzamide has shown promise in the treatment of neurodegenerative diseases. A study by Johnson et al. (2020) reported that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 4-Amino-N-2-(dimethylamino)ethylbenzamide could be a valuable candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-Amino-N-2-(dimethylamino)ethylbenzamide has also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Its high bioavailability and low toxicity profile further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Amino-N-2-(dimethylamino)ethylbenzamide in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further clinical development and potential market approval.

In conclusion, 4-Amino-N-2-(dimethylamino)ethylbenzamide (CAS No. 188758-93-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders and other medical conditions. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in the field.